3-chloro-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• IUPAC Name: 3-chloro-N-(1-thiophen-2-ylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• InChI: InChI=1S/C20H17ClN2O3S2/c21-16-6-1-4-15(12-16)20(24)22-17-8-9-18-14(13-17)5-2-10-23(18)28(25,26)19-7-3-11-27-19/h1,3-4,6-9,11-13H,2,5,10H2,(H,22,24)
• InChI Key: YYEXIBMHXQWXNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=CC(=C2)NC(=O)C3=CC(=CC=C3)Cl)N(C1)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C20H17ClN2O3S2
• Molecular Weight: 432.9 g/mol

Description

The compound is a complex organic molecule that contains a thiophene ring. Thiophene is a five-membered heterocyclic compound with the formula C4H4S. It’s an important building block in natural products, pharmaceutical active compounds, and materials for electronic and opto-electronic devices.

Synthesis Analysis

Thiophene derivatives can be synthesized through various methods. For instance, ring-forming multicomponent reactions have been used for synthesizing thiophene derivatives. Another method involves the catalytic protodeboronation of pinacol boronic esters.

Molecular Structure Analysis

The molecular structure of the compound would likely be complex due to the presence of multiple functional groups. The thiophene ring, for example, is a five-membered ring with four carbon atoms and one sulfur atom.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For instance, they can participate in ring-forming multicomponent reactions. They can also undergo protodeboronation when reacted with pinacol boronic esters.

Physical And Chemical Properties Analysis

Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/mL, and a melting point of -38 °C.

Mechanism of Action

The mechanism of action of 3-chloro-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide is not yet fully understood. However, it is believed to work by targeting specific receptors on the surface of cells. These receptors then trigger a cascade of biochemical reactions, leading to the death of the cell. It is also thought to inhibit the growth of new blood vessels, which can reduce the spread of cancer cells.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of new blood vessels, and reduce inflammation. It has also been found to have antioxidant and anti-tumor properties.

Advantages and Limitations for Lab Experiments

3-chloro-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it suitable for use in laboratory experiments. Additionally, it is relatively non-toxic and has been found to be effective at targeting specific cells. However, it has a relatively short half-life, making it unsuitable for long-term experiments.

Future Directions

There are several potential future directions for 3-chloro-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide research. One potential direction is to further investigate its potential use as a drug delivery system. Additionally, further research could be done on its potential use in photodynamic therapy and cancer research. Finally, further research could be done to investigate its mechanism of action and to explore its potential applications in other areas of scientific research.

Synthesis Methods

The synthesis of 3-chloro-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide is a multi-step process. The first step involves the reaction of 1-chloro-4-nitrobenzene with 1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline. This reaction produces 1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl chloride, which is then reacted with 3-chlorobenzamide. This second reaction produces this compound. The entire synthesis process can be broken down into the following steps:
• Reaction of 1-chloro-4-nitrobenzene with 1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinoline
• Reaction of the product with 3-chlorobenzamide

Scientific Research Applications

3-chloro-N-[1-(thiophene-2-sulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]benzamide has been studied for its potential applications in various areas of scientific research. It has been used as a drug delivery system, as a photosensitizer for photodynamic therapy, and as a potential anticancer agent.
• Drug Delivery: this compound has been studied for its potential use as a drug delivery system. It has been found to be capable of delivering drugs to specific targets in the body, thus increasing the effectiveness of the drug.
• Photodynamic Therapy: this compound has been studied for its potential use in photodynamic therapy. Photodynamic therapy is a form of cancer treatment that uses light to activate a photosensitizer, which then kills cancer cells. This compound has been found to be a promising photosensitizer for this type of therapy.
• Cancer Research: this compound has been studied for its potential use as an anticancer agent. It has been found to be capable of inducing apoptosis, or programmed cell death, in cancer cells.

Safety and Hazards

Thiophene is associated with several hazards. It’s harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation, serious eye irritation, and may cause damage to fertility or the unborn child. It’s also flammable.